Cas no 304660-64-8 (Benzothiazole,6-(methylsulfonyl)-)

Benzothiazole,6-(methylsulfonyl)- is a sulfur-containing heterocyclic compound characterized by a benzothiazole core substituted with a methylsulfonyl group at the 6-position. This structural feature imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The methylsulfonyl moiety enhances reactivity and stability, facilitating its use in cross-coupling reactions and as a building block for bioactive molecules. Its high purity and well-defined structure ensure consistent performance in research and industrial processes. The compound is particularly useful in the development of agrochemicals, dyes, and medicinal compounds due to its versatile functionalization potential.

Benzothiazole,6-(methylsulfonyl)- structure

304660-64-8 structure

Product Name:Benzothiazole,6-(methylsulfonyl)-

CAS No:304660-64-8

MF:C₈H₇NO₂S₂

MW:213.27667927742

CID:299553

PubChem ID:3821073

Update Time:2025-10-18

Benzothiazole,6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,6-(methylsulfonyl)-
- Benzothiazole, 6-(methylsulfonyl)- (9CI)
- 6-methylsulfonyl-1,3-benzothiazole
- 6-METHANESULFONYL-1,3-BENZOTHIAZOLE
- 304660-64-8
- SCHEMBL12157404
- 6-(Methanesulfonyl)-1,3-benzothiazole
- 6-METHANESULFONYL-BENZOTHIAZOLE
- DTXSID60396875
- SB36483
- 6-(Methylsulfonyl)benzo[d]thiazole
- Benzothiazole, 6-(methylsulfonyl)-
- DB-350191
- 6-(Methylsulfonyl)-benzothiazole
- Inchi： 1S/C8H7NO2S2/c1-13(10,11)6-2-3-7-8(4-6)12-5-9-7/h2-5H,1H3
- InChI Key： ZNXWTUYINKTBHA-UHFFFAOYSA-N
- SMILES： S(C)(C1=CC=C2C(=C1)SC=N2)(=O)=O

Computed Properties

Exact Mass: 212.99191
Monoisotopic Mass: 212.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 83.6A^2

Experimental Properties

PSA: 47.03

Benzothiazole,6-(methylsulfonyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM154534-1g	6-Methanesulfonyl-benzothiazole	304660-64-8	95%	1g	$635	2021-06-09
Chemenu	CM154534-1g	6-Methanesulfonyl-benzothiazole	304660-64-8	95%	1g	$***	2023-03-31
Alichem	A059003567-1g	6-(Methylsulfonyl)benzo[d]thiazole	304660-64-8	95%	1g	$563.41	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1732805-1g	6-(Methylsulfonyl)benzo[d]thiazole	304660-64-8	98%	1g	￥4594.00	2024-08-02